5-{[1-(3-chloro-2-methylphenyl)-2,5-dimethyl-1H-pyrrol-3-yl]methylene}-3-(4-fluorobenzyl)-1,3-thiazolidine-2,4-dione

• Molecular Formula: C24H20ClFN2O2S
• Molecular Weight: 454.9 g/mol
• IUPAC Name: (5Z)-5-[[1-(3-chloro-2-methylphenyl)-2,5-dimethylpyrrol-3-yl]methylidene]-3-[(4-fluorophenyl)methyl]-1,3-thiazolidine-2,4-dione
• InChI: InChI=1S/C24H20ClFN2O2S/c1-14-11-18(16(3)28(14)21-6-4-5-20(25)15(21)2)12-22-23(29)27(24(30)31-22)13-17-7-9-19(26)10-8-17/h4-12H,13H2,1-3H3/b22-12-
• InChI Key: VHMGIFHXCHAEDQ-UUYOSTAYSA-N
• Isomeric SMILES: CC1=CC(=C(N1C2=C(C(=CC=C2)Cl)C)C)/C=C\3/C(=O)N(C(=O)S3)CC4=CC=C(C=C4)F
• SMILES: CC1=CC(=C(N1C2=C(C(=CC=C2)Cl)C)C)C=C3C(=O)N(C(=O)S3)CC4=CC=C(C=C4)F

Description

5-{[1-(3-chloro-2-methylphenyl)-2,5-dimethyl-1H-pyrrol-3-yl]methylene}-3-(4-fluorobenzyl)-1,3-thiazolidine-2,4-dione, also known as CP-31398, is a small molecule compound that has gained attention in the scientific community due to its potential therapeutic applications. CP-31398 has been studied extensively for its ability to stabilize the tumor suppressor protein p53, which plays a crucial role in preventing the development of cancer.

Mechanism of Action

5-{[1-(3-chloro-2-methylphenyl)-2,5-dimethyl-1H-pyrrol-3-yl]methylene}-3-(4-fluorobenzyl)-1,3-thiazolidine-2,4-dione stabilizes the p53 protein by binding to its core domain, which is responsible for DNA binding and transcriptional activation. This stabilizes the protein and prevents its degradation, allowing it to accumulate in the nucleus and activate genes involved in cell cycle arrest and apoptosis. Additionally, 5-{[1-(3-chloro-2-methylphenyl)-2,5-dimethyl-1H-pyrrol-3-yl]methylene}-3-(4-fluorobenzyl)-1,3-thiazolidine-2,4-dione has been shown to enhance the DNA binding affinity of p53, further increasing its transcriptional activity.
Biochemical and Physiological Effects:
5-{[1-(3-chloro-2-methylphenyl)-2,5-dimethyl-1H-pyrrol-3-yl]methylene}-3-(4-fluorobenzyl)-1,3-thiazolidine-2,4-dione has been shown to induce cell cycle arrest and apoptosis in cancer cells, leading to their death. Additionally, the compound has been shown to protect neurons from oxidative stress and apoptosis, potentially making it useful in treating neurodegenerative disorders. 5-{[1-(3-chloro-2-methylphenyl)-2,5-dimethyl-1H-pyrrol-3-yl]methylene}-3-(4-fluorobenzyl)-1,3-thiazolidine-2,4-dione has also been shown to have anti-inflammatory effects, as it can inhibit the production of pro-inflammatory cytokines.

Advantages and Limitations for Lab Experiments

One advantage of 5-{[1-(3-chloro-2-methylphenyl)-2,5-dimethyl-1H-pyrrol-3-yl]methylene}-3-(4-fluorobenzyl)-1,3-thiazolidine-2,4-dione is its ability to stabilize the p53 protein, which is often mutated or dysfunctional in cancer cells. This makes it a promising candidate for cancer therapy. However, one limitation of using 5-{[1-(3-chloro-2-methylphenyl)-2,5-dimethyl-1H-pyrrol-3-yl]methylene}-3-(4-fluorobenzyl)-1,3-thiazolidine-2,4-dione in lab experiments is its relatively low solubility in water, which can make it difficult to administer to cells in culture.

Future Directions

There are several potential future directions for research on 5-{[1-(3-chloro-2-methylphenyl)-2,5-dimethyl-1H-pyrrol-3-yl]methylene}-3-(4-fluorobenzyl)-1,3-thiazolidine-2,4-dione. One area of interest is the development of more potent and selective p53 stabilizers that can be used in cancer therapy. Additionally, further research is needed to fully understand the compound's mechanism of action and its potential use in treating neurodegenerative disorders. Finally, the development of more efficient synthesis methods for 5-{[1-(3-chloro-2-methylphenyl)-2,5-dimethyl-1H-pyrrol-3-yl]methylene}-3-(4-fluorobenzyl)-1,3-thiazolidine-2,4-dione could make it more accessible for research and clinical applications.

Synthesis Methods

5-{[1-(3-chloro-2-methylphenyl)-2,5-dimethyl-1H-pyrrol-3-yl]methylene}-3-(4-fluorobenzyl)-1,3-thiazolidine-2,4-dione can be synthesized through a multi-step process starting with the reaction of 2,4-thiazolidinedione with 4-fluorobenzyl bromide to form the intermediate compound. This is followed by the reaction of the intermediate compound with 3-chloro-2-methylbenzaldehyde and 2,5-dimethyl-1H-pyrrole-3-carbaldehyde to form the final product, 5-{[1-(3-chloro-2-methylphenyl)-2,5-dimethyl-1H-pyrrol-3-yl]methylene}-3-(4-fluorobenzyl)-1,3-thiazolidine-2,4-dione. The purity of the compound can be confirmed through various analytical techniques, such as nuclear magnetic resonance spectroscopy and high-performance liquid chromatography.

Scientific Research Applications

5-{[1-(3-chloro-2-methylphenyl)-2,5-dimethyl-1H-pyrrol-3-yl]methylene}-3-(4-fluorobenzyl)-1,3-thiazolidine-2,4-dione has been extensively studied for its potential therapeutic applications in cancer treatment. The compound has been shown to stabilize the p53 protein, which is often mutated or dysfunctional in cancer cells. By stabilizing p53, 5-{[1-(3-chloro-2-methylphenyl)-2,5-dimethyl-1H-pyrrol-3-yl]methylene}-3-(4-fluorobenzyl)-1,3-thiazolidine-2,4-dione can induce cell cycle arrest and apoptosis in cancer cells, leading to their death. Additionally, 5-{[1-(3-chloro-2-methylphenyl)-2,5-dimethyl-1H-pyrrol-3-yl]methylene}-3-(4-fluorobenzyl)-1,3-thiazolidine-2,4-dione has been studied for its potential use in treating neurodegenerative disorders, such as Alzheimer's disease, as it has been shown to protect neurons from oxidative stress and apoptosis.